Cas no 847476-98-6 (2-{5-(furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide)

• Product Name: 2-{5-(furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
• CAS No: 847476-98-6
• MF: C₁₆H₁₂N₄O₃S₂
• MW: 372.421480178833
• CID: 6295103
• PubChem ID: 3991193
• Update Time: 2025-10-30

2-{5-(furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
• 2-((5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide
• 2-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
• F0594-2721
• AKOS003336896
• 2-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
• 847476-98-6

• Inchi： 1S/C16H12N4O3S2/c1-9-4-5-10-12(7-9)25-15(17-10)18-13(21)8-24-16-20-19-14(23-16)11-3-2-6-22-11/h2-7H,8H2,1H3,(H,17,18,21)
• InChI Key： FDMRVHPWNYEUBS-UHFFFAOYSA-N
• SMILES： S1C(NC(CSC2=NN=C(C3=CC=CO3)O2)=O)=NC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 372.03508260g/mol
• Monoisotopic Mass: 372.03508260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 148Ų

Additional information on 2-{5-(furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide

Research Brief on 2-{5-(furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide (CAS: 847476-98-6)

Recent advancements in chemical biology and medicinal chemistry have highlighted the potential of heterocyclic compounds as promising therapeutic agents. Among these, the compound 2-{5-(furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide (CAS: 847476-98-6) has garnered significant attention due to its unique structural features and potential pharmacological activities. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological evaluation, and potential applications in drug discovery.

The compound belongs to a class of hybrid molecules incorporating furan, oxadiazole, and benzothiazole moieties, which are known for their diverse biological activities. Recent studies have demonstrated that this compound exhibits notable inhibitory effects against key enzymes involved in inflammatory and oncogenic pathways. For instance, in vitro assays have shown potent inhibition of cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), suggesting its potential as an anti-inflammatory and anti-cancer agent.

In terms of synthesis, researchers have optimized a multi-step protocol to achieve high yields and purity. The key steps involve the condensation of furan-2-carboxylic acid hydrazide with carbon disulfide to form the oxadiazole ring, followed by sulfanylation and subsequent coupling with 6-methyl-1,3-benzothiazol-2-amine. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the final product.

Biological evaluations have further elucidated the compound's mechanism of action. Molecular docking studies reveal strong binding affinities to the active sites of target enzymes, supported by favorable pharmacokinetic properties such as moderate lipophilicity and good oral bioavailability. These findings position the compound as a viable candidate for further preclinical development, particularly in the treatment of chronic inflammatory diseases and certain cancers.

In conclusion, 2-{5-(furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide represents a promising scaffold for drug development. Future research should focus on in vivo efficacy and toxicity studies to validate its therapeutic potential. The integration of computational and experimental approaches will be crucial in optimizing its pharmacological profile and advancing it toward clinical trials.